3-(3-Acetylaminophenyl)-5-hydroxybenzoic acid, 95%

• IUPAC Name: 3-(3-acetamidophenyl)-5-hydroxybenzoic acid
• InChI: InChI=1S/C15H13NO4/c1-9(17)16-13-4-2-3-10(6-13)11-5-12(15(19)20)8-14(18)7-11/h2-8,18H,1H3,(H,16,17)(H,19,20)
• InChI Key: AKOMQRIRQRFRLY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=CC(=CC(=C2)O)C(=O)O
• Molecular Formula: C15H13NO4
• DSSTOX Substance ID: DTXSID30690610
• Molecular Weight: 271.27 g/mol
• CAS RN: 1261969-16-7

Description

3-(3-Acetylaminophenyl)-5-hydroxybenzoic acid, 95% (3-AAP-5-HBA), is an organic compound of the hydroxybenzoic acid class. It is an important intermediate in the production of 3-AAP-5-HBA derivatives, which are widely used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. In addition, 3-AAP-5-HBA is also used as a starting material in the synthesis of other compounds, such as 3-amino-4-hydroxybenzoic acid and 3-amino-5-hydroxybenzoic acid.

Mechanism of Action

3-(3-Acetylaminophenyl)-5-hydroxybenzoic acid, 95% acts as an intermediate in the synthesis of various organic compounds. It is an important reagent in organic synthesis, as it can be used to form carbon-carbon and carbon-nitrogen bonds. It is also used as a catalyst in certain reactions, such as the conversion of aldehydes to alcohols.
Biochemical and Physiological Effects
3-(3-Acetylaminophenyl)-5-hydroxybenzoic acid, 95% is not known to have any direct biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on the human body.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-(3-Acetylaminophenyl)-5-hydroxybenzoic acid, 95% in lab experiments is its high purity. It is typically available in 95% pure form, which makes it suitable for use in a wide range of laboratory applications. However, its high cost and the need for special handling and storage make it a less attractive option for some experiments.

Future Directions

The use of 3-(3-Acetylaminophenyl)-5-hydroxybenzoic acid, 95% in scientific research is expected to continue to grow, as it is a versatile compound with a wide range of applications. Possible future directions include the use of 3-(3-Acetylaminophenyl)-5-hydroxybenzoic acid, 95% in the synthesis of new pharmaceuticals, agrochemicals, and other organic compounds. In addition, 3-(3-Acetylaminophenyl)-5-hydroxybenzoic acid, 95% could be used as a starting material for the synthesis of other compounds, such as 3-amino-4-hydroxybenzoic acid and 3-amino-5-hydroxybenzoic acid. Finally, research could be conducted to explore the use of 3-(3-Acetylaminophenyl)-5-hydroxybenzoic acid, 95% as a catalyst in a variety of reactions.

Synthesis Methods

3-(3-Acetylaminophenyl)-5-hydroxybenzoic acid, 95% can be synthesized by the reaction of 3-amino-4-hydroxybenzoic acid and ethyl acetate in the presence of sodium hydroxide as a catalyst. This reaction produces a mixture of 3-(3-Acetylaminophenyl)-5-hydroxybenzoic acid, 95% and 3-amino-5-hydroxybenzoic acid, which can then be separated by column chromatography. The yield of 3-(3-Acetylaminophenyl)-5-hydroxybenzoic acid, 95% is typically around 95%.

Scientific Research Applications

3-(3-Acetylaminophenyl)-5-hydroxybenzoic acid, 95% is a versatile compound used in a wide range of scientific and industrial applications. It is used in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. In addition, it is also used as a starting material for the synthesis of other compounds, such as 3-amino-4-hydroxybenzoic acid and 3-amino-5-hydroxybenzoic acid.